Cas no 615556-33-7 (4-cyclopropyl-2-methylbutan-2-ol)

• Product Name: 4-cyclopropyl-2-methylbutan-2-ol
• CAS No: 615556-33-7
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 5754926
• PubChem ID: 20258555
• Update Time: 2023-11-27

4-cyclopropyl-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1849052
• SCHEMBL14684528
• 615556-33-7
• 4-cyclopropyl-2-methylbutan-2-ol
• Cyclopropanepropanol, α,α-dimethyl-

• Inchi： 1S/C8H16O/c1-8(2,9)6-5-7-3-4-7/h7,9H,3-6H2,1-2H3
• InChI Key： MUCMTXJXKCBXGC-UHFFFAOYSA-N
• SMILES： C1(CCC(C)(C)O)CC1

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.929±0.06 g/cm3(Predicted)
• Boiling Point: 154.9±8.0 °C(Predicted)
• pka: 15.32±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols